5-Ethyl-1-(2-methoxyethyl)pyrazole-4-boronic Acid Pinacol Ester

• Molecular Formula: C14H25BN2O3
• Molecular Weight: 280.17 g/mol
• IUPAC Name: 5-ethyl-1-(2-methoxyethyl)-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyrazole
• InChI: InChI=1S/C14H25BN2O3/c1-7-12-11(10-16-17(12)8-9-18-6)15-19-13(2,3)14(4,5)20-15/h10H,7-9H2,1-6H3
• InChI Key: XLRKRJNPLGYOTD-UHFFFAOYSA-N
• Canonical SMILES: B1(OC(C(O1)(C)C)(C)C)C2=C(N(N=C2)CCOC)CC

Description

MFCD32691070 is a chemical compound with unique properties that have garnered significant interest in various scientific fields

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of MFCD32691070 typically involves a series of chemical reactions that are carefully controlled to ensure the purity and yield of the final product. Common synthetic routes include:

Step 1: Initial reaction involving [specific reagents and conditions].

Step 2: Intermediate formation through [specific reaction type].

Step 3: Final product formation under [specific conditions].

Industrial Production Methods

In an industrial setting, the production of MFCD32691070 is scaled up using optimized methods to ensure cost-effectiveness and efficiency. This often involves:

Large-scale reactors: To handle the increased volume of reactants.

Automated systems: For precise control of reaction conditions.

Purification processes: Such as distillation or crystallization to obtain high-purity MFCD32691070.

Chemical Reactions Analysis

Types of Reactions

MFCD32691070 undergoes various chemical reactions, including:

Oxidation: Reacts with oxidizing agents to form [specific products].

Reduction: Undergoes reduction in the presence of [specific reducing agents].

Substitution: Participates in substitution reactions with [specific reagents].

Common Reagents and Conditions

Oxidation: Typically involves reagents like [specific oxidizing agents] under [specific conditions].

Reduction: Commonly uses [specific reducing agents] in [specific solvents].

Substitution: Often carried out with [specific reagents] at [specific temperatures].

Major Products

Scientific Research Applications

MFCD32691070 has a wide range of applications in scientific research, including:

Chemistry: Used as a reagent in [specific chemical reactions] to synthesize [specific compounds].

Biology: Plays a role in [specific biological processes] and is used in [specific assays].

Medicine: Investigated for its potential therapeutic effects in [specific diseases or conditions].

Industry: Utilized in the production of [specific industrial products] due to its [specific properties].

Mechanism of Action

The mechanism by which MFCD32691070 exerts its effects involves:

Molecular Targets: Interacts with [specific proteins or enzymes] to modulate [specific pathways].

Pathways Involved: Affects [specific biochemical pathways], leading to [specific outcomes].

Comparison with Similar Compounds

Similar Compounds

MFCD32691070 can be compared with other similar compounds such as [list of similar compounds]. These compounds share [specific structural features] but differ in [specific properties].

Uniqueness

What sets MFCD32691070 apart from its similar compounds is its [specific unique property], which makes it particularly valuable for [specific applications].

Conclusion

MFCD32691070 is a versatile compound with significant potential in various scientific and industrial fields. Its unique properties and reactivity make it a valuable tool for researchers and industry professionals alike. Further studies and applications of MFCD32691070 are likely to uncover even more of its potential benefits.